(2S,6R)-6-amino-2-(2-thienyl)-1,4-thiazepan-5-one
Description
Synthesis Analysis
The synthesis of related thiazepine derivatives involves strategic chemical reactions that allow for the construction of the complex thiazepanone framework. For instance, the one-pot synthesis approach has been highlighted for creating 1,4-thiazepanones and 1,4-thiazepanes, leveraging α,β-unsaturated esters and 1,2-amino thiols, showcasing a method that yields these compounds with high 3D character in good yields (Pandey et al., 2020).
Molecular Structure Analysis
Molecular structure analysis often involves computational and experimental methods to elucidate the configuration and conformation of molecules. Studies on related compounds, such as various thiazole and thiazepine derivatives, have employed techniques like X-ray crystallography and NMR spectroscopy to confirm molecular geometries and the presence of specific functional groups (Hwang et al., 2006).
Chemical Reactions and Properties
Chemical reactions involving thiazepanones often lead to the formation of compounds with significant biological activity. The reactivity of such compounds is influenced by their functional groups, enabling a variety of chemical transformations. For example, studies on thieno[2,3-b][1,5]benzodiazepines reveal methods for their practical synthesis, indicating the potential for diverse chemical modifications (Ye et al., 2016).
properties
IUPAC Name |
(2S,6R)-6-amino-2-thiophen-2-yl-1,4-thiazepan-5-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2OS2/c10-6-5-14-8(4-11-9(6)12)7-2-1-3-13-7/h1-3,6,8H,4-5,10H2,(H,11,12)/t6-,8-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIKPFDXBWSSTCF-XPUUQOCRSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(SCC(C(=O)N1)N)C2=CC=CS2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H](SC[C@@H](C(=O)N1)N)C2=CC=CS2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2OS2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00551264 | |
Record name | (2S,6R)-6-Amino-2-(thiophen-2-yl)-1,4-thiazepan-5-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00551264 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
110221-26-6 | |
Record name | (2S,6R)-6-Amino-2-(thiophen-2-yl)-1,4-thiazepan-5-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00551264 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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